Cas no 1798459-40-1 (3-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea)

• Product Name: 3-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea
• CAS No: 1798459-40-1
• MF: C₂₁H₂₂N₄O₂
• MW: 362.424984455109
• CID: 5376968
• Update Time: 2025-10-20

3-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(4,6-Dimethyl-2-phenoxy-5-pyrimidinyl)-N′-(2-ethylphenyl)urea
• 3-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea

• Inchi： 1S/C21H22N4O2/c1-4-16-10-8-9-13-18(16)24-20(26)25-19-14(2)22-21(23-15(19)3)27-17-11-6-5-7-12-17/h5-13H,4H2,1-3H3,(H2,24,25,26)
• InChI Key： RXGAWCIVZLVIQH-UHFFFAOYSA-N
• SMILES： N(C1=C(C)N=C(OC2=CC=CC=C2)N=C1C)C(NC1=CC=CC=C1CC)=O

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.84±0.70(Predicted)

Additional information on 3-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea

Comprehensive Overview of 3-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea (CAS No. 1798459-40-1)

The compound 3-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea, identified by its CAS number 1798459-40-1, is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core substituted with phenoxy and urea groups, positions it as a promising candidate for targeted applications. Researchers are increasingly exploring its potential in kinase inhibition and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

In the context of drug discovery, this compound's urea linkage and aryl substitutions suggest potential interactions with biological targets like tyrosine kinases, which are frequently investigated in oncology. Recent publications highlight its structural similarity to known EGFR inhibitors, sparking interest in its anti-proliferative properties. Meanwhile, in agrochemical applications, its pyrimidine scaffold demonstrates herbicidal activity, addressing the growing demand for eco-friendly pesticides with reduced environmental persistence.

The synthesis of CAS 1798459-40-1 typically involves multi-step organic reactions, including Buchwald-Hartwig amination for the phenoxy-pyrimidine formation and subsequent urea coupling. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), a critical parameter for research applications. Stability studies indicate optimal storage at -20°C under inert atmosphere, reflecting standard practices for heterocyclic compounds.

From a commercial perspective, this compound caters to the expanding market for small molecule libraries used in high-throughput screening. Its lead-like properties (MW <400, cLogP ~3.2) make it particularly valuable for fragment-based drug design. Suppliers frequently highlight its availability as a building block for customized medicinal chemistry projects, with current pricing reflecting its niche application status.

Emerging discussions in scientific forums focus on this compound's potential in combination therapies, especially given the rising interest in multi-target drugs for complex diseases. Its structure-activity relationship (SAR) profile suggests possible modifications to enhance bioavailability or target selectivity. These aspects are particularly relevant given increasing FDA requirements for drug-like properties in preclinical candidates.

Environmental considerations are also shaping research directions, with computational studies predicting favorable biodegradation profiles compared to traditional agrochemical actives. This aligns with global initiatives like the European Green Deal, which prioritizes low-persistence chemicals. Such regulatory drivers are accelerating innovation around pyrimidine derivatives as sustainable alternatives.

In analytical applications, 1798459-40-1 serves as a reference standard for method development in LC-MS/MS systems, particularly for detecting heterocyclic contaminants in environmental samples. Laboratories value its well-defined fragmentation patterns when establishing mass spectral libraries for emerging contaminants.

The patent landscape reveals increasing activity around pyrimidine-urea hybrids, with 1798459-40-1 appearing in several applications related to chronic inflammation and metabolic disorders. This reflects broader industry shifts toward addressing lifestyle diseases through novel mechanisms. Academic citations demonstrate growing utilization in structure-based drug design projects, often as a scaffold hopping template.

Quality control protocols for this compound emphasize chiral purity assessment, given the potential for stereoselective activity in biological systems. Advanced techniques like SFC (supercritical fluid chromatography) are being employed to resolve possible enantiomeric impurities, underscoring the pharmaceutical industry's heightened focus on stereochemistry in drug development.

Future research directions likely include exploration of prodrug derivatives to overcome potential solubility limitations, as well as investigation of its metal-chelating properties for catalytic applications. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from chemical biology to materials science.